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Introduction

Bis(cyclobutylmethyl)amine is a secondary amine characterized by the presence of two
cyclobutylmethyl groups attached to a central nitrogen atom. This molecule is of significant
interest to researchers in organic synthesis and medicinal chemistry due to the unique
structural and electronic properties conferred by the cyclobutyl moiety. The four-membered ring
system is a prevalent motif in a variety of bioactive molecules and approved drugs, valued for
its ability to introduce conformational rigidity and act as a bioisosteric replacement for other
functional groups.[1] This guide provides a comprehensive overview of the molecular
characteristics, synthesis, and potential applications of Bis(cyclobutylmethyl)amine, with a
focus on its relevance in the field of drug development.

Core Molecular Attributes

The fundamental properties of Bis(cyclobutylmethyl)amine are derived from its chemical
structure, which dictates its reactivity, physical characteristics, and potential biological
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interactions.

Molecular Formula and Weight

The chemical structure of Bis(cyclobutylmethyl)amine consists of two cyclobutylmethyl
groups, each comprising a cyclobutane ring attached to a methylene bridge, which are in turn
bonded to a central secondary amine.

e Chemical Formula: CioH1oN
e Molecular Weight: 153.27 g/mol

These values are calculated based on the constituent atoms: 10 carbon atoms, 19 hydrogen
atoms, and 1 nitrogen atom.
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Caption: 2D representation of Bis(cyclobutylmethyl)amine.
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Physicochemical Properties and Data

While specific experimental data for Bis(cyclobutylmethyl)amine is not widely published, its
properties can be reliably predicted and understood by comparison with analogous structures
such as (Cyclobutylmethyl)(methyl)amine[2] and Bis(cyclohexylmethyl)amine.[3]
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Property

Predicted Value /
Characteristic

Rationale and Comparative
Insights

Appearance

Colorless to pale yellow liquid

Similar aliphatic amines are
typically liquids at room
temperature.[4][5]

Boiling Point

Estimated 210-230 °C

Higher than (Cyclobutylmethyl)
(methyl)amine due to
increased molecular weight
and van der Waals forces.
Lower than its cyclohexyl
analog due to a more compact
structure.[3][4]

Solubility

Sparingly soluble in water;
soluble in common organic
solvents (e.g., ethanol,

acetone, dichloromethane)

The presence of the nitrogen
atom allows for some
hydrogen bonding with water,
but the large nonpolar alkyl
groups dominate, leading to
higher solubility in organic

solvents.[5]

Basicity (pKa)

Estimated 10.5 - 11.5

Typical for a secondary
aliphatic amine. The electron-
donating nature of the alkyl
groups increases the electron
density on the nitrogen,

enhancing its basicity.[4]

Storage and Stability

Store in a cool, dry, well-
ventilated area under an inert
atmosphere (e.g., Argon).
Keep away from oxidizing
agents and COsa.

Secondary amines can be
susceptible to oxidation and
can react with atmospheric
carbon dioxide to form
carbamates, which can affect

purity over time.[6]

Synthesis and Methodologies
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The synthesis of Bis(cyclobutylmethyl)amine can be achieved through established methods
for the formation of secondary amines, most notably via reductive amination. This approach
offers a versatile and high-yielding route to the target molecule.

Reductive Amination Protocol

Reductive amination involves the reaction of an aldehyde or ketone with an amine to form an
imine or enamine intermediate, which is then reduced in situ to the corresponding amine.[7] For
the synthesis of Bis(cyclobutylmethyl)amine, this would involve the reaction of
cyclobutanecarboxaldehyde with cyclobutylmethylamine.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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